Cas no 1251229-45-4 (1-(2-{bicyclo2.2.1heptan-2-yl}ethyl)piperazine)

• Product Name: 1-(2-{bicyclo2.2.1heptan-2-yl}ethyl)piperazine
• CAS No: 1251229-45-4
• MF: C₁₃H₂₄N₂
• MW: 208.343063354492
• MDL: MFCD16769782
• CID: 5605974
• PubChem ID: 62487990
• Update Time: 2025-10-22

1-(2-{bicyclo2.2.1heptan-2-yl}ethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS011776922
• EN300-943590
• 1-(2-{bicyclo[2.2.1]heptan-2-yl}ethyl)piperazine
• 1251229-45-4
• 1-(2-{bicyclo2.2.1heptan-2-yl}ethyl)piperazine

• MDL： MFCD16769782
• Inchi： 1S/C13H24N2/c1-2-12-9-11(1)10-13(12)3-6-15-7-4-14-5-8-15/h11-14H,1-10H2
• InChI Key： OLRFSPSSCRNCMM-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CCC1CC2CCC1C2

Computed Properties

• Exact Mass: 208.193948774g/mol
• Monoisotopic Mass: 208.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(2-{bicyclo2.2.1heptan-2-yl}ethyl)piperazine

1-(2-{bicyclo[2.2.1]heptan-2-yl}ethyl)piperazine: A Comprehensive Overview

The compound 1-(2-{bicyclo[2.2.1]heptan-2-yl}ethyl)piperazine (CAS No. 1251229-45-4) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique bicyclic structure, which combines a bicyclo[2.2.1]heptane moiety with a piperazine ring system. The integration of these structural elements imparts the molecule with distinctive physical and chemical properties, making it a subject of interest for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2-{bicyclo[2.2.1]heptan-2-yl}ethyl)piperazine through various methodologies, including ring-closing metathesis and palladium-catalyzed coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its large-scale production, which is crucial for its potential commercial applications.

One of the most promising applications of this compound lies in the field of drug discovery. The piperazine ring system is well-known for its ability to act as a scaffold in medicinal chemistry, often serving as a platform for the attachment of various bioactive groups. In the case of 1-(2-{bicyclo[2.2.1]heptan-2-yl}ethyl)piperazine, the bicyclic structure introduces additional rigidity and steric bulk, which can enhance the molecule's binding affinity to target proteins or enzymes. Recent studies have demonstrated that this compound exhibits potential as a lead molecule in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

Moreover, the unique electronic and structural properties of 1-(2-{bicyclo[2.2.1]heptan-2-yl}ethyl)piperazine make it an attractive candidate for use in advanced materials science applications. For instance, its ability to form stable coordination complexes with transition metals has been explored in the context of catalysis and metalloorganic frameworks (MOFs). Recent research has highlighted its potential as a versatile ligand in constructing highly porous MOFs with applications in gas storage and separation technologies.

In terms of physical properties, 1-(2-{bicyclo[2.2.1]heptan-2-yl}ethyl)piperazine exhibits a high melting point due to its rigid bicyclic structure and strong intermolecular hydrogen bonding interactions within the piperazine ring system. This property makes it suitable for use in high-performance polymers and thermosetting resins, where thermal stability is a critical factor.

From an environmental perspective, the synthesis and application of 1-( CAS No 1251229-45-4) have been designed with sustainability in mind. Researchers have developed green chemistry approaches to minimize waste generation and reduce energy consumption during its production process. These efforts align with global initiatives aimed at promoting environmentally friendly chemical practices.

In conclusion, 1-( CAS No 1251) 45) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and application-oriented research, position it as a key player in both academic exploration and industrial innovation.